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NADPH tetrasodium salt solubility and stability

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Nadph tetrasodium salt

CAS No.: 2646-71-1

Cat. No.: S649674

NADPH Tetrasodium Salt: Core Technical Data

The table below summarizes the key physical and chemical characteristics of NADPH tetrasodium salt for

your experimental planning [1] [2] [3].

Propert Specification source |
perty P Assay
CAS Number 2646-71-1 [1][2] [4]
Molecular Formula C21H26N7Nas0O17P3 (anhydrous basis) [1] [2]
Molecular Weight 833.35 g/mol (hydrate form); 741.4 g/mol (anhydrous [1] [2]
calc.)
Purity >90% to =95% HPLC [1] [4]
Appearance White to light yellow powder [1] [4]
Solubility in Water 50 mg/mL (clear, yellow solution) [1] [4]
Solubility in Insoluble [3]
DMSOI/EtOH
Long-Term Storage -20°C, desiccated (hygroscopic) [1] [4]
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Experimental Protocols and Handling

Proper handling is critical for maintaining the integrity of NADPH in your experiments due to its sensitivity.

Preparation of Stock Solutions

e Reconstitution: Use pure, deionized water to prepare stock solutions. A common concentration is 50
mg/mL [1] [4].

¢ Aliquoting: Immediately after dissolution, aliquot the stock solution into single-use vials to minimize
freeze-thaw cycles and oxidative degradation [4].

e Storage: Store aliquots at -20°C. Under these conditions, stock solutions are typically stable for up to
2 months [4].

Critical Stability Considerations

e pH Stability: NADPH is unstable in acidic media. Stock solutions should be prepared at
approximately pH 8 to ensure stability [1].

e Temperature and Light: The solid form and solutions are sensitive to light and moisture. Always
store protected from light and handle the hygroscopic powder in a desiccated environment [2] [4].

Advanced Extraction for Accurate Quantification

Accurately measuring intracellular NADPH/NADP+ ratios is challenging due to metabolite interconversion

during extraction. The following method, validated with LC-MS, minimizes this issue [5]:

¢ Quenching and Extraction: Use a cold (4°C) organic solvent mixture of
acetonitrile:methanol:water (40:40:20) containing 0.1 M formic acid.

¢ Rapid Neutralization: Precisely 3 minutes after adding the extraction solvent, neutralize the mixture
with ammonium bicarbonate (NH4HCO3). This step is crucial to halt acid-catalyzed degradation of
NADPH while preventing interconversion [5].

e Sample Analysis: Analyze the neutralized extracts using LC-MS. Avoid drying and reconstituting the
samples, as this can lead to significant analyte loss [5].

This workflow is summarized in the following diagram:
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Biological Functions and Metabolic Pathways

NADPH is an essential electron donor in cells, primarily driving biosynthetic processes and maintaining

redox balance. Its functions can be categorized into three main areas [6] [7]:
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¢ Reductive Biosynthesis: NADPH provides reducing power for the de novo synthesis of fatty acids,
cholesterol, amino acids, and nucleotides [6] [7].

¢ Antioxidant Defense: NADPH is required to regenerate reduced glutathione (GSH) and
thioredoxin (TRX), which are key components of the cellular machinery that scavenges reactive
oxygen species (ROS) like H20:z [6] [7].

¢ Free Radical Generation: NADPH oxidases (NOX) use NADPH to generate superoxide free
radicals, which play roles in immune defense and cellular signaling [7] [8].

These functions are supplied by NADPH generated through several key metabolic pathways, with the

relative contribution of each pathway varying by cell type and metabolic demand [6] [7].
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Key Considerations for Research and Drug
Development

e Cancer Metabolism: Many cancer cells upregulate NADPH production to support rapid proliferation
and combat oxidative stress. Targeting NADPH homeostasis, such as through inhibition of key
enzymes like G6PD in the PPP, is an active area of therapeutic investigation [7].

e Oxidative Stress Sensitivity: Cells reliant on a single pathway for NADPH, such as red blood cells
depending solely on the PPP, are exceptionally vulnerable to oxidative damage. This is the basis for
conditions like G6PD deficiency [6].
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¢ Analytical Vigilance: The documented instability of NADPH and potential for interconversion with
NADP+ during sample preparation mean that the choice of extraction protocol and analytical method
is paramount for obtaining accurate biochemical data [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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